Cas no 121012-90-6 (2,4-Pentanedione,1,1,1,5,5,5-hexafluoro-, ion(1-), calcium (9CI))

• Product Name: 2,4-Pentanedione,1,1,1,5,5,5-hexafluoro-, ion(1-), calcium (9CI)
• CAS No: 121012-90-6
• MF: C₁₀H₂CaF₁₂O₄
• MW: 454.179324626923
• MDL: MFCD00151016
• CID: 137228
• PubChem ID: 71685935
• Update Time: 2025-07-14

2,4-Pentanedione,1,1,1,5,5,5-hexafluoro-, ion(1-), calcium (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,1,1,1,5,5,5-hexafluoro-, ion(1-), calcium (9CI)
• CALCIUM HEXAFLUORO-2,4-PENTANEDIONATE
• CALCIUM HEXAFLUOROPENTANEDIONATE
• calcium,1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate
• calcium 1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate
• calcium 1,1,1,5,5,5-hexakis(fluoranyl)-4-oxidanylidene-pent-2-en-2-olate
• Calcium hexafluoroacetylacetonate
• Calcium 1,1,1,5,5,5-hexafluoropentane-2,4-dionate
• Calciumhexafluoroacetylacetonate98%
• Calcium hexafluoroacetylacetonate 98%
• A804635
• calcium;(Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate
• Calciumhexafluoroacetylacetonate
• calcium 1,1,1,5,5,5-hexafluoro-4-oxo-pent-2-en-2-olate
• 121012-90-6

• MDL： MFCD00151016
• Inchi： 1S/2C5H2F6O2.Ca/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1,12H;/q;;+2/p-2/b2*2-1-;
• InChI Key： NAKDHPCUMMNGKK-PAMPIZDHSA-L
• SMILES： [Ca+2].FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F.FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F

Computed Properties

• Exact Mass: 453.93900
• Monoisotopic Mass: 246.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Melting Point: 135-140°C
• Boiling Point: 180°C 0,07mm
• PSA: 52.60000
• LogP: 4.08980

2,4-Pentanedione,1,1,1,5,5,5-hexafluoro-, ion(1-), calcium (9CI) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds